4-Hydroxycyclohexane-1-carboxamide
Overview
Description
4-Hydroxycyclohexane-1-carboxamide is a chemical compound with the molecular formula C7H13NO2 and a molecular weight of 143.185 . It is used for research purposes .
Synthesis Analysis
The synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids, which are related to this compound, is achieved through selective transformations of the functional groups of the corresponding enone cycloadduct provided by the Diels–Alder cycloaddition .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13NO2/c8-7(10)5-1-3-6(9)4-2-5/h5-6,9H,1-4H2, (H2,8,10) .Scientific Research Applications
Synthesis of Radiopharmaceutical Precursors
- The synthesis of trans-N-{2-[4-(2-Methoxyphenyl)piperazinyl]ethyl}-N-(2-pyridyl)-N-(4-tosyloxymethylcyclohexane)carboxamide, a precursor for radiopharmaceuticals used in imaging 5-HT 1A Receptors, involves 4-Hydroxycyclohexane-1-carboxamide derivatives (Choi et al., 2010).
In Heterocyclic Synthesis
- This compound derivatives are utilized in the unusual reactions of thiomalonamide with dimedone derivatives to yield complex heterocyclic structures (Dotsenko & Krivokolysko, 2013).
In Organic and Biomolecular Chemistry
- A novel method for the synthesis of 2-hydroxy-6-oxocyclohex-1-enecarboxamides through direct carboxamidation of cyclic 2-diazo-1,3-diketones has been developed, highlighting the versatility of this compound derivatives (He et al., 2017).
In Synthesis of N-(ferrocenylmethyl)benzene-carboxamide Derivatives
- The synthesized derivatives exhibit cytotoxic effects on specific cancer cell lines, indicating potential applications in medicinal chemistry (Kelly et al., 2007).
In Synthesis of N,6-Diaryl-4-hydroxy-4-methyl-2-oxocyclohexane-1-carboxamides
- The derivatives obtained are tested for analgesic activity, indicating a role in the development of pain management drugs (Nosova et al., 2020).
In Material Science and Engineering
- Studies on gradient copolymers and alternating copolymers involving this compound derivatives showcase their role in manipulating material properties such as hydrophobicity, topology, and thermal properties (Boadi & Sampson, 2021; Zhang, Li & Sampson, 2018).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a carboxamide derivative, and carboxamide derivatives have been found to interact with a variety of enzymes and proteins . .
Mode of Action
Carboxamide derivatives, in general, have been found to form hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity . The exact interaction of 4-Hydroxycyclohexane-1-carboxamide with its targets and the resulting changes are yet to be elucidated.
Biochemical Pathways
Carboxamide derivatives have been found to inhibit various enzymes, potentially affecting multiple biochemical pathways . .
Result of Action
As a carboxamide derivative, it may inhibit the activity of certain enzymes and proteins
properties
IUPAC Name |
4-hydroxycyclohexane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c8-7(10)5-1-3-6(9)4-2-5/h5-6,9H,1-4H2,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCUHQXIAXJMZRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1221724-30-6, 19556-97-9 |
Source
|
| Record name | 4-hydroxycyclohexane-1-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | rac-(1s,4s)-4-hydroxycyclohexane-1-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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